Cas no 2193054-89-4 ((2S)-2,6,6-trimethylspirobicyclo3.1.1heptane-3,2'-diazirine-2-ol)

• Product Name: (2S)-2,6,6-trimethylspirobicyclo3.1.1heptane-3,2'-diazirine-2-ol
• CAS No: 2193054-89-4
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5852534
• PubChem ID: 165605668
• Update Time: 2025-07-10

(2S)-2,6,6-trimethylspirobicyclo3.1.1heptane-3,2'-diazirine-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2,6,6-trimethylspirobicyclo3.1.1heptane-3,2'-diazirine-2-ol
• 2193054-89-4
• EN300-1693429
• (2S)-2,6,6-trimethylspiro[bicyclo[3.1.1]heptane-3,2'-diazirine]-2-ol

• Inchi： 1S/C10H16N2O/c1-8(2)6-4-7(8)9(3,13)10(5-6)11-12-10/h6-7,13H,4-5H2,1-3H3/t6?,7?,9-/m0/s1
• InChI Key： PHYYYSOYQMOEQS-IEIXJENWSA-N
• SMILES： O[C@]1(C)C2(CC3CC1C3(C)C)N=N2

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45Ų

Additional information on (2S)-2,6,6-trimethylspirobicyclo3.1.1heptane-3,2'-diazirine-2-ol

Comprehensive Overview of (2S)-2,6,6-trimethylspiro[bicyclo[3.1.1]heptane-3,2'-diazirine]-2-ol (CAS No. 2193054-89-4)

The compound (2S)-2,6,6-trimethylspiro[bicyclo[3.1.1]heptane-3,2'-diazirine]-2-ol (CAS No. 2193054-89-4) is a highly specialized organic molecule with a unique spirocyclic structure. Its intricate design combines a bicyclic framework with a diazirine ring, making it a subject of interest in advanced chemical research. The presence of both trimethyl and hydroxyl functional groups further enhances its reactivity and potential applications in pharmaceuticals, agrochemicals, and material science.

In recent years, the demand for spirocyclic compounds has surged due to their versatility in drug discovery. Researchers are particularly intrigued by the stereospecificity of this compound, as the (2S) configuration plays a critical role in its biological activity. The diazirine moiety, known for its photoaffinity labeling capabilities, has also sparked interest in proteomics and molecular imaging. This aligns with the growing trend of targeted therapy and precision medicine, where such compounds are used to study protein-ligand interactions.

The synthesis of CAS No. 2193054-89-4 involves multi-step organic reactions, often requiring chiral catalysts to achieve the desired enantiomeric purity. Its spiro[bicyclo[3.1.1]heptane] core contributes to its structural rigidity, a feature highly valued in the development of bioactive molecules. This compound’s stability under physiological conditions makes it a candidate for prodrug formulations, addressing common challenges like poor solubility and bioavailability.

From an industrial perspective, (2S)-2,6,6-trimethylspiro[bicyclo[3.1.1]heptane-3,2'-diazirine]-2-ol is being explored for its potential in green chemistry applications. Its modular structure allows for derivatization, enabling the creation of eco-friendly catalysts or biodegradable materials. This resonates with the global push toward sustainable chemistry, a topic frequently searched in academic and industrial circles.

Analytical techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry are essential for characterizing this compound. Its CAS registry number (2193054-89-4) ensures accurate identification in chemical databases, facilitating collaboration across research institutions. The compound’s IUPAC name and structural formula are often queried in academic searches, reflecting its niche yet significant role in modern chemistry.

In summary, (2S)-2,6,6-trimethylspiro[bicyclo[3.1.1]heptane-3,2'-diazirine]-2-ol represents a convergence of structural complexity and functional utility. Its applications span from medicinal chemistry to material science, driven by the evolving needs of high-throughput screening and molecular design. As research continues, this compound is poised to contribute to breakthroughs in drug development and sustainable technologies.